Cas no 1215206-37-3 (N-Methyl-2-nitro-4-(trifluoromethoxy)aniline)

• Product Name: N-Methyl-2-nitro-4-(trifluoromethoxy)aniline
• CAS No: 1215206-37-3
• MF: C₈H₇F₃N₂O₃
• MW: 236.147992372513
• MDL: MFCD15143571
• CID: 856656
• PubChem ID: 53216875
• Update Time: 2025-11-02

N-Methyl-2-nitro-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-nitro-4-(trifluoromethoxy)aniline
• ACMC-209add
• AG-L-20918
• AK130770
• ANW-17711
• CTK4B2473
• N-methyl-2-nitro-4-trifluoromethoxyaniline
• SureCN117243
• CS-0083381
• DTXSID20682004
• BS-20994
• MFCD15143571
• 1215206-37-3
• AKOS015851007
• SCHEMBL117243
• Benzenamine, N-methyl-2-nitro-4-(trifluoromethoxy)-
• DB-361393

• MDL： MFCD15143571
• Inchi： 1S/C8H7F3N2O3/c1-12-6-3-2-5(16-8(9,10)11)4-7(6)13(14)15/h2-4,12H,1H3
• InChI Key： OEMXVJJCFPOMMU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)[N+](=O)[O-])NC)(F)F

Computed Properties

• Exact Mass: 236.04087658g/mol
• Monoisotopic Mass: 236.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N-Methyl-2-nitro-4-(trifluoromethoxy)aniline

Comprehensive Overview of N-Methyl-2-nitro-4-(trifluoromethoxy)aniline (CAS No. 1215206-37-3)

N-Methyl-2-nitro-4-(trifluoromethoxy)aniline, with the CAS number 1215206-37-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique nitro and trifluoromethoxy functional groups, exhibits properties that make it valuable for research and industrial applications. Its molecular structure, which includes a methyl group attached to an aniline backbone, contributes to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for N-Methyl-2-nitro-4-(trifluoromethoxy)aniline has increased due to its potential role in the development of novel pharmaceutical intermediates and agrochemical formulations. Researchers are particularly interested in its electron-withdrawing properties, which can enhance the stability and efficacy of active ingredients. The compound's CAS no1215206-37-3 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in scientific communities.

One of the key trends driving interest in N-Methyl-2-nitro-4-(trifluoromethoxy)aniline is the shift toward sustainable chemistry and green synthesis methods. As industries seek to reduce environmental impact, this compound's potential for use in low-toxicity applications has become a hot topic. Additionally, its compatibility with catalytic processes and biodegradable formulations aligns with global sustainability goals, making it a subject of ongoing research.

The compound's nitro group and trifluoromethoxy moiety also make it a candidate for advanced material science applications. For instance, its incorporation into polymeric materials or coatings could improve durability and resistance to environmental stressors. This versatility has led to a surge in patents and publications exploring its potential, further solidifying its relevance in modern chemistry.

From a commercial perspective, N-Methyl-2-nitro-4-(trifluoromethoxy)aniline is often discussed in the context of supply chain optimization and cost-effective synthesis. Manufacturers are investing in scalable production methods to meet the rising demand, particularly in regions with strong pharmaceutical and agrochemical sectors. The compound's CAS no1215206-37-3 is frequently referenced in procurement databases, highlighting its economic significance.

In conclusion, N-Methyl-2-nitro-4-(trifluoromethoxy)aniline (CAS No. 1215206-37-3) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties, combined with its alignment with contemporary trends like sustainability and material innovation, ensure its continued relevance in scientific and industrial circles. As research progresses, this compound is likely to play an even more prominent role in shaping the future of specialty chemicals.